Cas no 95232-59-0 (Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)-)
95232-59-0 structure
Product Name:Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)-
CAS No:95232-59-0
MF:C6H7NO2
MW:125.125281572342
CID:799298
PubChem ID:45085188
Update Time:2025-04-19
Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)-
- Ethanone, 1-(3-hydroxy-1H-pyrrol-2-yl)- (9CI)
- DTXSID101291655
- 95232-59-0
- 1-(3-hydroxy-1H-pyrrol-2-yl)ethanone
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- Inchi: 1S/C6H7NO2/c1-4(8)6-5(9)2-3-7-6/h2-3,7,9H,1H3
- InChI Key: IDHRFIUIOTTZCB-UHFFFAOYSA-N
- SMILES: OC1C=CNC=1C(C)=O
Computed Properties
- Exact Mass: 125.047678466g/mol
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 53.1Ų
Ethanone,1-(3-hydroxy-1H-pyrrol-2-yl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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